Cas no 294840-12-3 (1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)-)

• Product Name: 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)-
• CAS No: 294840-12-3
• MF: C₁₁H₇ClO₄S
• MW: 270.688881158829
• CID: 1441209
• PubChem ID: 15887808
• Update Time: 2025-10-29

1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)-
• 294840-12-3
• 5-Chlorosulfonyl-naphthalene-1-carboxylic acid
• SY324835
• SCHEMBL1339684
• ZJQPQFZJWKJWEK-UHFFFAOYSA-N
• 5-(Chlorosulfonyl)-1-naphthoicacid
• MFCD22192805
• 5-(Chlorosulfonyl)-1-naphthoic acid

• Inchi： 1S/C11H7ClO4S/c12-17(15,16)10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1-6H,(H,13,14)
• InChI Key： ZJQPQFZJWKJWEK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C(C(=O)O)=CC=CC2=1)(=O)=O

Computed Properties

• Exact Mass: 269.9753576g/mol
• Monoisotopic Mass: 269.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)-

Comprehensive Overview of 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- (CAS No. 294840-12-3)

1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- (CAS No. 294840-12-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to as 5-chlorosulfonyl-1-naphthoic acid, belongs to the naphthalene derivative family, which is known for its versatile applications in synthetic chemistry. The presence of both carboxylic acid and chlorosulfonyl functional groups makes it a valuable intermediate for designing advanced molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for high-purity intermediates like 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- has surged, driven by advancements in green chemistry and sustainable synthesis. Environmental concerns and regulatory pressures have led to a shift toward eco-friendly production methods, making this compound a focal point for innovation. Its role in catalysis and polymer modification has also garnered attention, particularly in the development of biodegradable materials. These trends align with global efforts to reduce carbon footprints and promote circular economies.

The synthesis of 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- involves precise control of reaction conditions to ensure optimal yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have been explored to enhance efficiency. Analytical methods like HPLC and NMR spectroscopy are critical for quality assurance, ensuring compliance with industry standards. Researchers often search for optimized synthetic routes and scalability solutions, reflecting the compound's importance in large-scale applications.

Another area of interest is the compound's potential in material science. Its unique structure allows for functionalization, enabling the creation of advanced coatings and adhesives. With the rise of smart materials and nanotechnology, 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- is being investigated for its role in developing conductive polymers and sensors. These applications are particularly relevant in industries such as electronics and automotive, where performance and durability are paramount.

Safety and handling of 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- are also critical considerations. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain stability. Users frequently inquire about compatibility with other reagents and long-term storage conditions, highlighting the need for detailed technical guidance. Suppliers often provide material safety data sheets (MSDS) to address these concerns, ensuring safe usage in laboratory and industrial settings.

In conclusion, 1-Naphthalenecarboxylic acid, 5-(chlorosulfonyl)- (CAS No. 294840-12-3) is a multifaceted compound with significant potential across various scientific disciplines. Its applications in pharmaceuticals, agrochemicals, and material science make it a subject of ongoing research and development. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in shaping future technologies. For researchers and manufacturers alike, understanding its properties and applications is key to unlocking its full potential.